indospicine
indospicine
L-indospicine is an alpha-amino acid that is 2,7-diaminoheptanoic acid substituted by a imino group at position 7 (the 2S stereoisomer). It has a role as a hepatotoxic agent and a plant metabolite. It is a carboxamidine and a non-proteinogenic L-alpha-amino acid.
Brand Name:
Vulcanchem
CAS No.:
16377-00-7
VCID:
VC0103619
InChI:
InChI=1S/C7H15N3O2/c8-5(7(11)12)3-1-2-4-6(9)10/h5H,1-4,8H2,(H3,9,10)(H,11,12)/t5-/m0/s1
SMILES:
C(CCC(=N)N)CC(C(=O)O)N
Molecular Formula:
C7H15N3O2
Molecular Weight:
173.21 g/mol
indospicine
CAS No.: 16377-00-7
Main Products
VCID: VC0103619
Molecular Formula: C7H15N3O2
Molecular Weight: 173.21 g/mol
| CAS No. | 16377-00-7 |
|---|---|
| Product Name | indospicine |
| Molecular Formula | C7H15N3O2 |
| Molecular Weight | 173.21 g/mol |
| IUPAC Name | (2S)-2,7-diamino-7-iminoheptanoic acid |
| Standard InChI | InChI=1S/C7H15N3O2/c8-5(7(11)12)3-1-2-4-6(9)10/h5H,1-4,8H2,(H3,9,10)(H,11,12)/t5-/m0/s1 |
| Standard InChIKey | SILQDLDAWPQMEL-YFKPBYRVSA-N |
| Isomeric SMILES | C(CCC(=N)N)C[C@@H](C(=O)O)N |
| SMILES | C(CCC(=N)N)CC(C(=O)O)N |
| Canonical SMILES | C(CCC(=N)N)CC(C(=O)O)N |
| Description | L-indospicine is an alpha-amino acid that is 2,7-diaminoheptanoic acid substituted by a imino group at position 7 (the 2S stereoisomer). It has a role as a hepatotoxic agent and a plant metabolite. It is a carboxamidine and a non-proteinogenic L-alpha-amino acid. |
| Synonyms | 6-amidino-2-aminohexanoic acid indospicine indospicine, (+-)-isome |
| PubChem Compound | 108010 |
| Last Modified | Dec 23 2021 |
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